Cas no 111495-93-3 (Uridine,3'-azido-2',3'-dideoxy-5-(2-propynyloxy)- (9CI))

• Product Name: Uridine,3'-azido-2',3'-dideoxy-5-(2-propynyloxy)- (9CI)
• CAS No: 111495-93-3
• MF: C₁₂H₁₃N₅O₅
• MW: 307.262121915817
• CID: 222164
• PubChem ID: 451391
• Update Time: 2025-04-19

Uridine,3'-azido-2',3'-dideoxy-5-(2-propynyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,3'-azido-2',3'-dideoxy-5-(2-propynyloxy)- (9CI)
• CHEMBL3392153
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-prop-2-ynoxy-pyrimidine-2,4-dione
• DTXSID30912182
• 1-(3-Azido-2,3-dideoxypentofuranosyl)-4-hydroxy-5-[(prop-2-yn-1-yl)oxy]pyrimidin-2(1H)-one
• 3'-Azido-2'-deoxy-5-(2-propynyloxy)uridine
• 3'-N3-5-OCH2CCH-ddU
• 111495-93-3

• Inchi： 1S/C12H13N5O5/c1-2-3-21-8-5-17(12(20)14-11(8)19)10-4-7(15-16-13)9(6-18)22-10/h1,5,7,9-10,18H,3-4,6H2,(H,14,19,20)/t7-,9+,10+/m0/s1
• InChI Key： QJXBESLQNMJFIR-FXBDTBDDSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(=C1)OCC#C)=O)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 307.091669
• Monoisotopic Mass: 307.091669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides